![molecular formula C8H13N5O2S B1444065 2-[(2E)-2-carbamimidoylimino-4-oxo-1,3-thiazolidin-5-yl]-N-ethylacetamide CAS No. 1428139-75-6](/img/structure/B1444065.png)
2-[(2E)-2-carbamimidoylimino-4-oxo-1,3-thiazolidin-5-yl]-N-ethylacetamide
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Overview
Description
“2-(2-{[amino(imino)methyl]amino}-4-oxo-4,5-dihydro-1,3-thiazol-5-yl)-N-ethylacetamide” is a chemical compound with the molecular formula C9H15N5O3S . It is used for testing and research purposes .
Molecular Structure Analysis
The molecular structure of this compound is based on a thiazole ring, which is a five-membered ring containing three carbon atoms, one sulfur atom, and one nitrogen atom . The compound also contains an acetamide group and an ethyl group .Scientific Research Applications
Antifibrotic and Anticancer Activity
- Researchers Kaminskyy et al. (2016) synthesized amino(imino)thiazolidinone derivatives, including compounds similar to the requested molecule. These compounds demonstrated significant antifibrotic activity without scavenging superoxide radicals. This study highlights the potential of such compounds in antifibrotic therapy, comparable to Pirfenidone (Kaminskyy et al., 2016).
Synthesis and Potential Applications
- Mohamed (2021) discussed the synthesis of related compounds through the interaction of ethyl 2-(benzo[d]thazol-2-yl)acetate with various derivatives. This research provides insight into the synthesis routes and potential applications of thiazolidinone derivatives in various fields (Mohamed, 2021).
Anti-Diabetic Potential
- A study by Abbasi et al. (2020) synthesized bi-heterocyclic compounds, including those related to the compound . These compounds exhibited potent anti-diabetic properties via in vitro inhibition of alpha-glucosidase enzyme, suggesting their potential use as anti-diabetic agents (Abbasi et al., 2020).
Chemical Transformations and Derivatives
- Albreht et al. (2009) explored the transformation of ethyl 2-amino-4-(2-ethoxy-2-oxoethyl)thiazole-5-carboxylate into various derivatives. This study provides a basis for understanding the chemical properties and potential transformations of thiazolidinone compounds (Albreht et al., 2009).
Synthesis and Reactivity
- Abdelhamid and Abdelaziz (2007) synthesized and studied the reactivity of compounds similar to the requested molecule. Their research offers insights into the chemical behavior and potential applications of these compounds (Abdelhamid & Abdelaziz, 2007).
Safety and Hazards
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for the compound involves the reaction of N-ethylacetamide with 2-chloroacetyl chloride, followed by reaction with thiourea and subsequent cyclization to form the thiazole ring. The resulting intermediate is then reacted with formaldehyde and ammonium chloride to form the desired product.", "Starting Materials": [ "N-ethylacetamide", "2-chloroacetyl chloride", "thiourea", "formaldehyde", "ammonium chloride" ], "Reaction": [ "Step 1: N-ethylacetamide is reacted with 2-chloroacetyl chloride in the presence of a base such as triethylamine to form the intermediate N-ethyl-2-chloroacetamide.", "Step 2: Thiourea is added to the reaction mixture and the resulting intermediate undergoes cyclization to form the thiazole ring.", "Step 3: Formaldehyde and ammonium chloride are added to the reaction mixture and the resulting intermediate undergoes a Mannich reaction to form the desired product, 2-(2-{[amino(imino)methyl]amino}-4-oxo-4,5-dihydro-1,3-thiazol-5-yl)-N-ethylacetamide." ] } | |
CAS RN |
1428139-75-6 |
Molecular Formula |
C8H13N5O2S |
Molecular Weight |
243.29 g/mol |
IUPAC Name |
2-[(2E)-2-carbamimidoylimino-4-oxo-1,3-thiazolidin-5-yl]-N-ethylacetamide |
InChI |
InChI=1S/C8H13N5O2S/c1-2-11-5(14)3-4-6(15)12-8(16-4)13-7(9)10/h4H,2-3H2,1H3,(H,11,14)(H4,9,10,12,13,15) |
InChI Key |
UEJQMIHYQOYWQG-UHFFFAOYSA-N |
Isomeric SMILES |
CCNC(=O)CC1C(=O)N/C(=N\C(=N)N)/S1 |
SMILES |
CCNC(=O)CC1C(=O)N=C(S1)N=C(N)N |
Canonical SMILES |
CCNC(=O)CC1C(=O)NC(=NC(=N)N)S1 |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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